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Compound of Interest

Compound Name: Demethyl Isradipine

CAS No.: 88977-30-4

Cat. No.: B126791

Get Quote

Isradipine is a potent dihydropyridine (DHP) calcium channel blocker utilized primarily in the

management of hypertension. Due to the inherent chemical reactivity of the 1,4-dihydropyridine

ring and its associated ester moieties, isradipine is susceptible to degradation under hydrolytic,

oxidative, and photolytic stress. For drug development professionals and analytical scientists,

distinguishing between its primary degradation products—Demethyl Isradipine and Isradipine

Lactone—is critical for ensuring formulation stability, safety, and compliance with ICH Q3A/Q3B

guidelines.

This guide objectively compares the mechanistic origins, physicochemical properties, and

analytical profiling strategies for these two critical impurities.

Mechanisms of Formation: Causality & Chemistry
Understanding the exact causality behind impurity formation allows researchers to reverse-

engineer stable formulations. The divergent degradation pathways of isradipine are dictated by

the specific type of environmental stress applied to the molecule.

The Hydrolytic Pathway: Demethyl Isradipine
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Isradipine features two distinct ester groups: a methyl ester at the C3 position and an isopropyl

ester at the C5 position. Due to the lower steric hindrance of the methyl group compared to the

bulky isopropyl group, the C3-methyl ester is highly susceptible to nucleophilic attack. Under

acid- or base-catalyzed hydrolytic stress, this ester cleaves to form a mono-carboxylic acid

known as Demethyl Isradipine1.

Mass Shift: The loss of the methyl group (replaced by a proton) results in a net formula

change of

, corresponding to a precise mass shift of -14 Da.

The Oxidative/Photolytic Pathway: Isradipine Lactone
Under oxidative stress or light exposure, dihydropyridines undergo complex intramolecular

rearrangements. For isradipine, the methyl group at the C2 position is first oxidized to a highly

reactive hydroxymethyl intermediate (

). This intermediate immediately undergoes an intramolecular transesterification with the
adjacent C3-methyl ester, releasing a molecule of methanol (

) and cyclizing to form a fused furo[3,4-b]pyridine ring system known as Isradipine Lactone2.

Mass Shift: The net addition of oxygen (

) and loss of methanol (

) results in a net mass shift of -16 Da (equivalent to a net formula loss of

).
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Figure 1: Isradipine degradation: Hydrolysis forms Demethyl, while oxidation forms the

Lactone.

Physicochemical & Structural Comparison
To effectively isolate these compounds during chromatographic runs, it is vital to understand

their structural differences. The highly polar carboxylic acid in Demethyl Isradipine behaves

vastly differently from the rigid, lipophilic fused-ring system of Isradipine Lactone 3.

Property Demethyl Isradipine Isradipine Lactone

CAS Number 88977-30-4 1076198-34-9

Molecular Formula

Molecular Weight 357.37 g/mol 355.35 g/mol

Structural Modification
Cleavage of C3-methyl ester to

a carboxylic acid.

Fused furo[3,4-b]pyridine ring

via C2-C3 cyclization.

Primary Degradation Trigger Aqueous / pH extremes Oxidative / Photolytic exposure

Relative Polarity High (Ionizable -COOH group)
Low (Constrained, neutral

lactone)
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Analytical Profiling: LC-MS/MS Methodologies
Hyphenated techniques, specifically LC-MS/MS, are the gold standard for identifying and

quantifying antihypertensive drug impurities at trace levels 4. To guarantee trustworthiness, the

following protocol is designed as a self-validating system through the mandatory inclusion of a

Stable Isotope-Labeled Internal Standard (SIL-IS).

Step-by-Step Experimental Protocol
1. Self-Validating Sample Preparation:

Causality: Matrix effects in mass spectrometry can cause unpredictable ion suppression. By

spiking the sample with Isradipine-D3 (a deuterated analog) prior to extraction, any variance

in extraction efficiency or ionization is mathematically normalized.

Action: Dissolve the stressed API or formulated tablet in a diluent of 50:50 Methanol:Water.

Spike with 50 ng/mL of Isradipine-D3. Centrifuge at 10,000 RPM for 10 minutes to precipitate

excipients, and filter the supernatant through a 0.22 µm PTFE syringe filter.

2. Chromatographic Separation (HPLC):

Causality: Demethyl Isradipine is highly polar and will elute early, whereas Isradipine

Lactone is lipophilic and will be strongly retained. A gradient elution ensures sharp peak

shapes for both extremes.

Action:

Column: C18 Reverse-Phase (e.g., 100 mm x 2.1 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic acid in LC-MS grade water (acts as an ion-pairing agent to

protonate the nitrogen, enhancing positive ESI signal).

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 8 minutes. Flow rate: 0.3 mL/min.

3. Mass Spectrometry (ESI-MS/MS):
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Causality: Electrospray Ionization (ESI) in positive mode effectively targets the basic nitrogen

in the dihydropyridine/pyridine rings 5.

Action: Monitor the specific Multiple Reaction Monitoring (MRM) transitions:
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Figure 2: Self-validating LC-MS/MS workflow for isradipine impurity profiling.

Toxicological and Regulatory Implications
Regulatory agencies (FDA/EMA) mandate strict adherence to ICH Q3A(R2) and Q3B(R2)

guidelines for impurities in new drug substances and products.

Efficacy Impact: The loss of the ester group in Demethyl Isradipine or the rigidification of

the structure in Isradipine Lactone drastically alters the molecule's ability to bind to L-type

calcium channels, rendering the degradants pharmacologically inactive.
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Safety Impact: While neither impurity is typically flagged as highly genotoxic (unlike

nitrosamine impurities), their presence signifies a breakdown in formulation stability,

potentially leading to sub-therapeutic dosing if the parent API degrades significantly over its

shelf life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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